molecular formula C15H21NO5S B8289977 Ethyl 4-(4-(methylsulfonyloxy)piperidin-1-yl)benzoate

Ethyl 4-(4-(methylsulfonyloxy)piperidin-1-yl)benzoate

Cat. No. B8289977
M. Wt: 327.4 g/mol
InChI Key: PSSNNSMXAFEFIV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Ethyl 4-(4-(methylsulfonyloxy)piperidin-1-yl)benzoate is a useful research compound. Its molecular formula is C15H21NO5S and its molecular weight is 327.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality Ethyl 4-(4-(methylsulfonyloxy)piperidin-1-yl)benzoate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Ethyl 4-(4-(methylsulfonyloxy)piperidin-1-yl)benzoate including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

Ethyl 4-(4-(methylsulfonyloxy)piperidin-1-yl)benzoate

Molecular Formula

C15H21NO5S

Molecular Weight

327.4 g/mol

IUPAC Name

ethyl 4-(4-methylsulfonyloxypiperidin-1-yl)benzoate

InChI

InChI=1S/C15H21NO5S/c1-3-20-15(17)12-4-6-13(7-5-12)16-10-8-14(9-11-16)21-22(2,18)19/h4-7,14H,3,8-11H2,1-2H3

InChI Key

PSSNNSMXAFEFIV-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)C1=CC=C(C=C1)N2CCC(CC2)OS(=O)(=O)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of ethyl 4-(4-hydroxypiperidin-1-yl)benzoate (8.0 g, 32.1 mmol) in CH2Cl2 (200 mL) was added Et3N (23 mL, 165 mmol) under nitrogen, followed by MsCl (5.6 g, 48.9 mmol). The mixture was stirred for 5 minutes, washed with water (300 mL), dried over anhydrous MgSO4, filtered, and concentrated to afford ethyl 4-(4-(methylsulfonyloxy)piperidin-1-yl)benzoate as a tan solid (10.5 g, 100%).
Quantity
8 g
Type
reactant
Reaction Step One
Name
Quantity
23 mL
Type
reactant
Reaction Step One
Quantity
200 mL
Type
solvent
Reaction Step One
Name
Quantity
5.6 g
Type
reactant
Reaction Step Two

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